Cas no 1162066-49-0 (2-amino-4-methanesulfonylbutanamide)

• Product Name: 2-amino-4-methanesulfonylbutanamide
• CAS No: 1162066-49-0
• MF: C₅H₁₂N₂O₃S
• MW: 180.225379943848
• MDL: MFCD31725316
• CID: 5157278
• PubChem ID: 20600872
• Update Time: 2026-03-04

2-amino-4-methanesulfonylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methanesulfonylbutanamide HCl
• 2-amino-4-methanesulfonylbutanamide

• MDL： MFCD31725316
• Inchi： 1S/C5H12N2O3S/c1-11(9,10)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H2,7,8)
• InChI Key： JUWCLOJXCNBAJZ-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(N)CCS(C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-methanesulfonylbutanamide

2-Amino-4-Methanesulfonylbutanamide: A Comprehensive Overview

2-Amino-4-methanesulfonylbutanamide, also known by its CAS number 1162066-49-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group and a sulfonamide group, making it a versatile compound with potential applications in drug discovery and chemical synthesis.

The molecular structure of 2-amino-4-methanesulfonylbutanamide consists of a butanamide backbone with an amino group at the second position and a methanesulfonyl group at the fourth position. This arrangement imparts the compound with distinct chemical properties, including high solubility in polar solvents and the ability to form hydrogen bonds. These characteristics make it an attractive candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of 2-amino-4-methanesulfonylbutanamide as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. The sulfonamide group, in particular, has been shown to enhance the bioavailability and stability of drugs, making it a valuable component in medicinal chemistry.

In terms of synthesis, 2-amino-4-methanesulfonylbutanamide can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One promising approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been optimized in recent studies to produce the compound with high purity and efficiency.

The pharmacological activity of 2-amino-4-methanesulfonylbutanamide has been extensively studied in vitro and in vivo. Preclinical data suggest that it exhibits potent anti-cancer activity by targeting key enzymes involved in cell proliferation and apoptosis. Additionally, it has demonstrated anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and chronic inflammation.

Beyond its direct pharmacological applications, 2-amino-4-methanesulfonylbutanamide serves as a valuable intermediate in the synthesis of more complex molecules. Its ability to undergo multiple functional group transformations makes it a versatile building block in organic synthesis. For example, it can be used to prepare peptide analogs, which are widely used in drug design and discovery.

In conclusion, 2-amino-4-methanesulfonylbutanamide, CAS No. 1162066-49-0, is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical properties, combined with recent advances in synthesis and pharmacology, position it as a key player in the development of novel therapeutic agents. Further research is expected to unlock additional applications and deepen our understanding of this intriguing molecule.